Cas no 898760-22-0 (2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone)

• Product Name: 2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone
• CAS No: 898760-22-0
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• MDL: MFCD07700019
• CID: 994031
• PubChem ID: 24726723
• Update Time: 2025-05-23

2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylphenyl)-[4-(1,3-dioxolan-2-yl)phenyl]methanone
• 2,5-DIMETHYL-4'-(1,3-DIOXOLAN-2-YL)BENZOPHENONE
• 2,4-DIMETHYL-PYRIDINE 1-OXIDE
• 898760-22-0
• AKOS016022020
• MFCD07700019
• (2,5-Dimethylphenyl)[4-(1,3-dioxolan-2-yl)phenyl]methanone
• 2-[4-(2,5-DIMETHYLBENZOYL)PHENYL]-1,3-DIOXOLANE
• DTXSID40645116
• Methanone, (2,5-dimethylphenyl)[4-(1,3-dioxolan-2-yl)phenyl]-
• 2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone

• MDL： MFCD07700019
• Inchi： 1S/C18H18O3/c1-12-3-4-13(2)16(11-12)17(19)14-5-7-15(8-6-14)18-20-9-10-21-18/h3-8,11,18H,9-10H2,1-2H3
• InChI Key： SZZPMOYGUSSEQW-UHFFFAOYSA-N
• SMILES： O1CCOC1C1C=CC(C(C2C=C(C)C=CC=2C)=O)=CC=1

Computed Properties

• Exact Mass: 282.12600
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 420.0±45.0 °C(Predicted)
• PSA: 35.53000
• LogP: 3.57980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone

2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone: A Comprehensive Overview

2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone, also known by its CAS number 898760-22-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of benzophenones, which are widely studied for their versatile applications in various industries. The structure of this compound is characterized by a benzophenone backbone with specific substituents that confer unique chemical and physical properties.

The name 2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone provides a clear description of its molecular structure. The "benzophenone" portion indicates the presence of two benzene rings connected by a ketone group. The substituents at positions 2 and 5 on one benzene ring are methyl groups, while the 4' position on the other benzene ring is substituted with a 1,3-dioxolan-2-yl group. This substitution pattern not only influences the compound's reactivity but also plays a crucial role in its potential applications.

Recent studies have highlighted the importance of such substituted benzophenones in the development of advanced materials. For instance, researchers have explored the use of benzophenone derivatives in the synthesis of high-performance polymers and organic semiconductors. The presence of electron-donating groups like methyl and dioxolanyl substituents can significantly alter the electronic properties of the molecule, making it suitable for applications in optoelectronics and photovoltaics.

In addition to its structural features, the synthesis of 2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone has been optimized through various methodologies. Traditional approaches involve Friedel-Crafts acylation followed by substitution reactions to introduce the desired groups. However, modern techniques leveraging transition metal catalysts have enabled more efficient and selective syntheses. These advancements have not only improved yield but also reduced the environmental footprint of production processes.

The physical properties of this compound are equally noteworthy. Its melting point and solubility characteristics make it suitable for use in diverse solvents and conditions. Moreover, spectroscopic studies reveal that the compound exhibits strong UV absorption bands due to its conjugated system, which is advantageous for applications requiring light absorption or emission properties.

From an application standpoint, benzophenone derivatives like this compound find extensive use in pharmaceuticals, agrochemicals, and specialty chemicals. For example, they serve as intermediates in drug synthesis or as stabilizers in polymer formulations. The incorporation of dioxolanyl groups further enhances their stability under certain environmental conditions.

In conclusion, 2,5-Dimethyl-4'-(1,3-dioxolan-2-yl)benzophenone, with its unique structure and properties as described by its CAS number 898760-22-0, stands out as a valuable compound in contemporary chemical research and industrial applications. Ongoing research continues to uncover new potentials for this compound across various domains.